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Compound Name:
methylbenzenesulfonamide

Cat. No.: B12077342

Get Quote

Reproducibility Guide: 4-Bromo-N-cyclopropyl-
2-methylbenzenesulfonamide

Executive Summary

4-Bromo-N-cyclopropyl-2-methylbenzenesulfonamide (CAS: 2340294-37-1) is a
specialized aryl sulfonamide building block increasingly utilized in the discovery of kinase
inhibitors (e.g., CDK2, MEK pathways) and other small-molecule therapeutics.[1][2] Its
structural uniqueness lies in the ortho-methyl group, which introduces specific steric constraints

that influence both its synthesis and subsequent cross-coupling reactions.

This guide addresses the critical reproducibility challenges associated with this compound:
distinguishing it from its regioisomers (specifically the 3-methyl analog), optimizing its synthesis
from sulfonyl chlorides, and overcoming steric hindrance in palladium-catalyzed couplings.
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Feature Specification

4-bromo-N-cyclopropyl-2-

IUPAC Name _
methylbenzenesulfonamide
CAS Number 2340294-37-1
Molecular Formula C10H12BrNO:2S
Molecular Weight 290.18 g/mol
Appearance White to off-white crystalline solid
N Soluble in DMSO, DMF, DCM; Low solubility in
Solubility

water

] Ortho-methyl group relative to sulfonamide;
Key Structural Motif
Para-bromo handle

Critical Quality Attribute: Regioisomer Identity

A primary source of experimental failure is the inadvertent substitution of the 2-methyl isomer
with the 3-methyl isomer (CAS 876875-59-1).

o 2-Methyl (Target): Methyl group is ortho to the sulfonamide. High steric hindrance.

o 3-Methyl (Impurity/Alternative): Methyl group is meta to the sulfonamide. Low steric
hindrance.

Comparative Analysis: Performance & Reactivity
Synthesis Route Comparison

The reproducibility of generating this building block depends heavily on the quality of the
sulfonyl chloride starting material.
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. . Reproducibilit
Method Reagents Yield (Typical) Notes
y Score

Requires dry

Route A Sulfonyl Chloride ) DCM/THF. Fast
) 85-95% High )

(Recommended)  + Amine reaction.
Scalable.
Competitive

Route B (Pd- Aryl Bromide + coupling at Br

] 40-60% Low _

Catalyzed) Sulfonamide site. Poor atom

economy.

Cross-Coupling Reactivity (Suzuki-Miyaura)

When using this compound as an electrophile, the ortho-methyl group exerts a significant steric
effect compared to non-methylated analogs.

o Standard Conditions (e.g., Pd(PPhs)a4): often fail or proceed slowly due to hindered oxidative
addition.

o Optimized Conditions (e.g., Pd(dppf)Clz or Buchwald Precatalysts): Required for
reproducible high yields (>80%).

Experimental Protocols
Protocol A: Standardized Synthesis from Sulfonyl
Chloride

Rationale: This protocol minimizes hydrolysis of the sulfonyl chloride and prevents bis-
sulfonylation.

Materials:
e 4-Bromo-2-methylbenzenesulfonyl chloride (1.0 equiv) [CAS: 139937-37-4][3][4]

e Cyclopropylamine (1.2 - 1.5 equiv)
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» Triethylamine (EtsN) or DIPEA (2.0 equiv)
¢ Dichloromethane (DCM), anhydrous
Step-by-Step Methodology:

o Preparation: Charge a round-bottom flask with 4-bromo-2-methylbenzenesulfonyl chloride
and anhydrous DCM (0.2 M concentration). Cool to 0°C under N2 atmosphere.

o Addition: Mix cyclopropylamine and EtsN in a separate vial. Add this mixture dropwise to the
cold sulfonyl chloride solution over 15 minutes. Note: Exothermic reaction.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2—4 hours. Monitor
by TLC (Hexane/EtOAc 3:1) or LC-MS.[1]

o Workup: Quench with water. Extract with DCM (3x). Wash combined organics with 1N HCI
(to remove unreacted amine), saturated NaHCOs, and brine.

 Purification: Dry over NazSOa, filter, and concentrate. Recrystallize from EtOH/Heptane if
necessary, or purify via silica gel flash chromatography (0-30% EtOAc in Hexanes).

Protocol B: Quality Control (NMR Validation)

Rationale: To confirm the 2-methyl position and ensure no 3-methyl isomer contamination.
e 'HNMR (DMSO-ds, 400 MHz):
o Aryl Protons: Look for the specific splitting pattern of a 1,2,4-substituted ring.
o Methyl Group: The 2-methyl group typically appears as a singlet around & 2.60 ppm.
» Contrast: The 3-methyl isomer methyl peak often appears upfield around & 2.40 ppm.
o Cyclopropyl Methine: Multiplet around & 2.1-2.3 ppm.

o Cyclopropyl Methylenes: Multiplets around & 0.4-0.6 ppm.

Visualizations
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Figure 1: Synthesis & QC Workflow

This diagram illustrates the critical path for synthesis and the decision logic for quality control.

Start: 4-Bromo-2-methyl

benzenesulfonyl chloride

Reaction:
+ Cyclopropylamine
+ Et3N in DCM (0°C to RT)

o (Stir longer)

In-Process Control (TLC/LCMS)
Is SM consumed?

Workup:
Acid Wash (1N HCI)
Base Wash (NaHCO?3)

l

Crude Product Isolation

QC: 1H NMR Analysis
(Check Methyl Shift)

Correct Shift\Incorrect Shift

PASS: FAIL:

Methyl @ ~2.6 ppm Methyl @ ~2.4 ppm
(2-Methyl Isomer) (3-Methyl Isomer)
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Click to download full resolution via product page

Caption: Workflow for the synthesis and regiochemical validation of 4-bromo-N-cyclopropyl-2-

methylbenzenesulfonamide.

Figure 2: Steric Impact on Cross-Coupling

A comparison of steric environments affecting reproducibility in downstream applications.
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Caption: Impact of the ortho-methyl group on Palladium-catalyzed cross-coupling efficiency.
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methylbenzenesulfonamide Product Page. Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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